Cas no 1355174-01-4 (1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-propylamine)

• Product Name: 1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-propylamine
• CAS No: 1355174-01-4
• MF: C₁₃H₂₁N₃O
• MW: 235.3253428936
• CID: 5149917
• Update Time: 2025-10-21

1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-propylamine Chemical and Physical Properties

Names and Identifiers

• 1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-propylamine
• 3-Pyridinemethanamine, α-ethyl-5-methyl-6-(4-morpholinyl)-

• Inchi： 1S/C13H21N3O/c1-3-12(14)11-8-10(2)13(15-9-11)16-4-6-17-7-5-16/h8-9,12H,3-7,14H2,1-2H3
• InChI Key： OCOUNQWJNPHSON-UHFFFAOYSA-N
• SMILES： NC(C1=CC(C)=C(N2CCOCC2)N=C1)CC

Additional information on 1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-propylamine

1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-propylamine

The compound 1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-propylamine (CAS No: 1355174-01-4) is a highly specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural features and promising biological activities, making it a valuable asset in the design of novel therapeutic agents.

Structural Analysis: The molecule consists of a pyridine ring substituted with a methyl group at position 5 and a morpholine group at position 6. The propylamine moiety is attached to the pyridine ring at position 3, creating a versatile scaffold for further functionalization. The combination of these groups imparts the compound with unique electronic and steric properties, which are critical for its interactions with biological targets.

Synthesis and Characterization: Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-propylamine. Researchers have employed various strategies, including nucleophilic aromatic substitution and palladium-catalyzed coupling reactions, to achieve high yields and purity levels. The compound has been thoroughly characterized using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring its structural integrity and stability.

Biological Activity: Studies have demonstrated that 1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-propylamine exhibits potent activity against several disease-relevant targets. For instance, it has shown remarkable inhibitory effects on kinases involved in cancer progression, making it a promising candidate for anti-cancer drug development. Additionally, the compound has demonstrated neuroprotective properties in vitro, suggesting its potential application in treating neurodegenerative disorders.

Applications in Drug Discovery: The versatility of 1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-propylamine lies in its ability to serve as a lead compound for medicinal chemistry campaigns. Its modular structure allows for easy modification of substituents, enabling researchers to explore a wide range of chemical space while maintaining core pharmacophoric elements.

Safety and Toxicology: Preclinical studies have indicated that 1-(5-Methyl-6-morpholin-4-yl-pyridin-3-yl)-propylamine demonstrates favorable safety profiles with minimal toxicity at therapeutic doses. These findings underscore its potential for translation into clinical settings.